7-Methyl-2-azaspiro[4.5]decane-4-carboxylic acid

• Molecular Formula: C11H19NO2
• Molecular Weight: 197.27 g/mol
• IUPAC Name: 7-methyl-2-azaspiro[4.5]decane-4-carboxylic acid
• InChI: InChI=1S/C11H19NO2/c1-8-3-2-4-11(5-8)7-12-6-9(11)10(13)14/h8-9,12H,2-7H2,1H3,(H,13,14)
• InChI Key: WYFDVGNMHIWDQC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC2(C1)CNCC2C(=O)O

Description

7-Methyl-2-azaspiro[4.5]decane-4-carboxylic acid is a spirocyclic compound featuring a bicyclic structure where a six-membered ring (azepane) and a five-membered ring share a single atom (spiro center). The molecule contains a carboxylic acid group at position 4 and a methyl substituent at position 7, which significantly influences its physicochemical and biological properties. Spirocyclic compounds like this are of interest in medicinal chemistry due to their conformational rigidity, which can enhance binding specificity and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7-Methyl-2-azaspiro[4.5]decane-4-carboxylic acid typically involves the formation of the spirocyclic structure through a series of chemical reactions. One common method involves the reaction of a suitable precursor with a nitrogen-containing reagent under controlled conditions. For example, the synthesis may start with a cyclization reaction involving a ketone and an amine, followed by further functionalization to introduce the carboxylic acid group .

Industrial Production Methods: Industrial production of 7-Methyl-2-azaspiro[4.5]decane-4-carboxylic acid may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of catalysts, temperature control, and purification techniques such as crystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions: 7-Methyl-2-azaspiro[4.5]decane-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or other reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, alcohols) are used under appropriate conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce alcohols .

Scientific Research Applications

Chemistry: In chemistry, 7-Methyl-2-azaspiro[4.5]decane-4-carboxylic acid is used as a building block for the synthesis of more complex molecules. Its unique spirocyclic structure makes it valuable for studying reaction mechanisms and developing new synthetic methodologies .

Biology: The compound’s structural features make it a potential candidate for biological studies, including enzyme inhibition and receptor binding assays. It may serve as a lead compound for the development of new pharmaceuticals .

Medicine: In medicine, 7-Methyl-2-azaspiro[4.5]decane-4-carboxylic acid is investigated for its potential therapeutic applications. Its ability to interact with biological targets makes it a promising candidate for drug development .

Industry: In the industrial sector, the compound is used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in polymer science and material engineering .

Mechanism of Action

The mechanism of action of 7-Methyl-2-azaspiro[4.5]decane-4-carboxylic acid involves its interaction with specific molecular targets in biological systems. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

2-Benzyl-2-azaspiro[4.5]decane-4-carboxylic Acid Hydrochloride

• Key Differences : The benzyl group at position 2 introduces aromaticity and increases hydrophobicity compared to the methyl group in the target compound.
• Impact : Enhanced lipophilicity may improve membrane permeability but reduce aqueous solubility. The benzyl group also provides a site for further functionalization .
• Molecular Weight : 307.8 g/mol (vs. 213.3 g/mol for the target compound) .

Methyl 8-Oxa-2-azaspiro[4.5]decane-4-carboxylate Hydrochloride

• Key Differences : Replacement of a nitrogen atom with oxygen (8-oxa) alters electronic properties. The methyl ester at position 4 replaces the carboxylic acid.
• Impact: The ester group reduces acidity (pKa ~5–6 vs. The oxygen atom disrupts hydrogen-bonding capabilities .

Functional Group Modifications

8-(4-Fluoro-2-methylbenzenesulfonyl)-1-methyl-2-oxo-1,8-diazaspiro[4.5]decane-4-carboxylic Acid

• Key Differences : A sulfonyl group and fluorine substituent are added, along with an additional nitrogen (1,8-diaza).
• Impact : The sulfonyl group increases acidity (pKa ~1–2) and introduces strong electron-withdrawing effects, enhancing reactivity in nucleophilic substitutions. Fluorine improves metabolic stability .

2-{6-Methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic Acid

• Key Differences : Two ketone groups (2,4-dioxo) and an additional nitrogen (1,3-diaza) modify the spiro core.
• Impact: The ketones increase hydrogen-bond acceptor capacity (6 acceptors vs. The diaza system may reduce ring strain .

Ring System Variations

N-Benzyl-7-azaspiro[4.5]decane-1-carboxylates (4a and 4b)

• Key Differences : The nitrogen atom is shifted to position 7, and a benzyl group is introduced.
• Impact: Altered nitrogen positioning affects basicity (pKa ~8–9 vs. ~7–8 for the target compound).

2,8-Diazaspiro[4.5]decane-4-carboxylic Acid

• Key Differences : A second nitrogen at position 8 creates a diaza system.
• Impact : Increased hydrogen-bonding capacity and basicity. The dual nitrogen atoms may facilitate chelation with metal ions, relevant in catalysis or metalloenzyme inhibition .

Comparative Data Table

Compound Name	Substituents/Modifications	Molecular Weight (g/mol)	Key Functional Groups	Notable Properties	References
7-Methyl-2-azaspiro[4.5]decane-4-carboxylic acid	7-methyl, 4-carboxylic acid	213.3	Carboxylic acid, spiro aza	High rigidity, moderate acidity	N/A
2-Benzyl-2-azaspiro[4.5]decane-4-carboxylic acid HCl	2-benzyl, 4-carboxylic acid	307.8	Aromatic benzyl, carboxylic acid	Lipophilic, low solubility
Methyl 8-oxa-2-azaspiro[4.5]decane-4-carboxylate HCl	8-oxa, 4-methyl ester	235.7	Ester, ether	Reduced acidity, ester hydrolysis liability
8-(4-Fluoro-2-methylbenzenesulfonyl)-1-methyl-2-oxo-1,8-diaza variant	Sulfonyl, fluorine, 1,8-diaza	~400 (estimated)	Sulfonyl, fluorine	High reactivity, metabolic stability